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Abstract

This technical guide provides an in-depth overview of the physical and chemical properties of
3-Ethoxyaniline (CAS No. 621-33-0).[1][2][3][4] It is a vital chemical intermediate, also known
by its synonym m-Phenetidine.[1][3] This document consolidates key data on its physical
characteristics, spectral properties, and chemical behavior. Detailed experimental protocols for
the determination of these properties are provided to support laboratory research and
development. Furthermore, this guide illustrates the synthetic pathway of 3-Ethoxyaniline and
outlines its key chemical reactions, offering valuable insights for its application in organic
synthesis and drug discovery.

Physical and Chemical Properties

3-Ethoxyaniline is a liquid at room temperature, often described as having a color ranging
from clear light brown to dark red.[1] Its core structure consists of a benzene ring substituted
with an ethoxy group and an amino group at positions 3 and 1, respectively.

Tabulated Physical Properties
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The following table summarizes the key physical and chemical properties of 3-Ethoxyaniline.

Data has been compiled and cross-referenced from multiple sources to ensure accuracy.

Property Value Source(s)
Molecular Formula CsH11NO [1112]
Molecular Weight 137.18 g/mol [1103114]
CAS Number 621-33-0 (1102131141
Appearance Dark red liquid [1]

Boiling Point 248 °C at 760 mmHg [2][3]1[4]
Melting Point 204 °C (decomposes) [2]

Density 1.032 g/mL at 25 °C [1103114]

Refractive Index

n20/D 1.566

[3]4]

Solubility in Water

1to 5 mg/mL at 20 °C

[1]5]

Flash Point 113 °C (closed cup) [21[31[4]
pKa Data not readily available
LogP 2.24870 [2]

Spectral Data

Spectroscopic analysis is crucial for the identification and characterization of 3-Ethoxyaniline.

'H NMR Spectroscopy

The *H NMR spectrum of 3-Ethoxyaniline is expected to show distinct signals corresponding

to the aromatic protons, the ethoxy group protons, and the amine protons. The aromatic

protons will appear as a complex multiplet in the aromatic region (typically & 6.0-7.5 ppm). The

ethoxy group will exhibit a triplet for the methyl protons (CHs) and a quartet for the methylene

protons (CHz). The amine (NHz) protons typically appear as a broad singlet, and their chemical
shift can vary depending on the solvent and concentration.[6]
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3C NMR Spectroscopy

The 13C NMR spectrum provides information about the carbon framework of the molecule. Key
chemical shifts for 3-Ethoxyaniline in CDCIs are:

Carbon Atom Chemical Shift (ppm)
C-O ~159

C-NH:z ~147

Aromatic CH ~100-130

O-CH: ~63

CHs ~15

(Data interpreted from available spectra)[7]

Infrared (IR) Spectroscopy

The IR spectrum of 3-Ethoxyaniline will show characteristic absorption bands for the
functional groups present. Key expected peaks include:

e N-H stretching: A pair of bands in the region of 3300-3500 cm~* corresponding to the
symmetric and asymmetric stretching of the primary amine.

e C-H stretching (aromatic): Bands above 3000 cm~1.
e C-H stretching (aliphatic): Bands below 3000 cm~1.
e C=C stretching (aromatic): Peaks in the 1450-1600 cm~1 region.

e C-O stretching (ether): A strong absorption band around 1200-1250 cm™1.

Mass Spectrometry

The electron ionization mass spectrum of 3-Ethoxyaniline is expected to show a molecular ion
peak (M*) at m/z = 137, corresponding to its molecular weight.[8] Fragmentation patterns
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would likely involve the loss of the ethyl group or other characteristic fragments of the aniline
structure.

Experimental Protocols

The following are detailed methodologies for the determination of key physical properties of 3-
Ethoxyaniline.

Determination of Boiling Point (Capillary Method)

Objective: To determine the boiling point of 3-Ethoxyaniline using the Thiele tube or a similar
heating block apparatus.

Materials:

o 3-Ethoxyaniline sample

e Thiele tube or melting point apparatus with a heating block

o Thermometer (calibrated)

o Capillary tubes (sealed at one end)

e Small test tube

e Heating source (e.g., Bunsen burner or heating mantle)

e Mineral oil (for Thiele tube)

Procedure:

e Place a small amount (a few drops) of 3-Ethoxyaniline into the small test tube.
 Invert a capillary tube (sealed end up) and place it inside the test tube containing the sample.

» Attach the test tube to the thermometer, ensuring the sample is level with the thermometer
bulb.

« If using a Thiele tube, fill it with mineral oil to the level of the side arm.
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 Insert the thermometer and attached test tube into the Thiele tube or the heating block of the
melting point apparatus.

e Gently heat the side arm of the Thiele tube or the heating block.[9]

o Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.

o Continue heating until a steady and rapid stream of bubbles is observed.
e Turn off the heat and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.
[9] Record this temperature.

Determination of Density (Pychnometer Method)

Objective: To accurately determine the density of 3-Ethoxyaniline using a pycnometer.

Materials:

3-Ethoxyaniline sample

Pycnometer (a small glass flask with a fitted glass stopper with a capillary tube)

Analytical balance

Distilled water

Thermometer

Procedure:

e Thoroughly clean and dry the pychometer.

o Weigh the empty, dry pycnometer on an analytical balance and record the mass (ma).

« Fill the pycnometer with distilled water, ensuring no air bubbles are trapped. Insert the
stopper and allow excess water to exit through the capillary.
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» Wipe the outside of the pycnometer dry and weigh it. Record the mass (mz).
o Record the temperature of the water.
o Empty and thoroughly dry the pycnometer.

« Fill the pycnometer with 3-Ethoxyaniline, again ensuring no air bubbles are present and

wiping the exterior dry.
» Weigh the pycnometer filled with 3-Ethoxyaniline and record the mass (ms).
» Calculation:

Mass of water = mz2 - ma

(¢]

Volume of pycnometer = (Mass of water) / (Density of water at the recorded temperature)

[¢]

[¢]

Mass of 3-Ethoxyaniline = ms - m1

[e]

Density of 3-Ethoxyaniline = (Mass of 3-Ethoxyaniline) / (Volume of pycnometer)

Determination of Solubility in Water (Shake-Flask
Method)

Objective: To determine the aqueous solubility of 3-Ethoxyaniline.

Materials:

3-Ethoxyaniline sample

Distilled water

Screw-capped vials or flasks

Shaker or magnetic stirrer

Constant temperature bath

Analytical method for quantification (e.g., UV-Vis spectroscopy, HPLC)
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Procedure:

¢ Add an excess amount of 3-Ethoxyaniline to a known volume of distilled water in a screw-
capped vial.

o Seal the vial and place it in a constant temperature bath (e.g., 20 °C) on a shaker or with a
magnetic stirrer.

» Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

» Allow the mixture to stand undisturbed at the same temperature until the excess,
undissolved 3-Ethoxyaniline has settled.

o Carefully withdraw a known volume of the supernatant (the clear aqueous solution).

» Dilute the supernatant if necessary and analyze the concentration of 3-Ethoxyaniline using
a pre-calibrated analytical method.

e The determined concentration is the solubility of 3-Ethoxyaniline in water at that
temperature.

Synthesis and Reactivity
Synthetic Pathway

A common method for the synthesis of anilines is the reduction of the corresponding nitro
compound. For 3-Ethoxyaniline, this would typically involve the reduction of 3-
ethoxynitrobenzene.
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3-Nitrophenol Ethylation

3-Ethoxynitrobenzene

Reduction

Ethylating Agent
(e.g., Diethyl sulfate)

3-Ethoxyaniline

Reducing Agent
(e.g., Sn/HCI or H2/Pd-C)

Click to download full resolution via product page

Synthetic route to 3-Ethoxyaniline.

Key Chemical Reactions

As a primary aromatic amine, 3-Ethoxyaniline undergoes a variety of characteristic reactions,
making it a versatile building block in organic synthesis.

Forms Amides Forms Secondary/Tertiary Amines Forms Diazonium Salts Ortho/Para directing

Key Reactions

Y A/ A4

Acylation Alkylation Diazotization
(e.g., with Acetic Anhydride) (e.g., with Alkyl Halides) (with NaNO2/HCI)

Electrophilic Aromatic Substitution

(e.g., Bromination, Nitration)
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Characteristic reactions of 3-Ethoxyaniline.

Applications in Research and Drug Development

3-Ethoxyaniline serves as a crucial starting material and intermediate in the synthesis of a
wide range of organic molecules. Its derivatives are of interest in medicinal chemistry and
materials science. For instance, it has been used as a starting reagent in the synthesis of
1,2,3,4-tetrahydroacridinylhydrazides, which are investigated for their potential biological
activities. The amino group provides a reactive handle for derivatization, while the ethoxy group
can influence the lipophilicity and metabolic stability of the final compounds.

Safety and Handling

3-Ethoxyaniline is classified as toxic if swallowed, in contact with skin, or if inhaled, and may
cause damage to organs through prolonged or repeated exposure.[1] It is essential to handle
this chemical with appropriate personal protective equipment (PPE), including gloves, safety
goggles, and a lab coat. Work should be conducted in a well-ventilated fume hood.[10] In case
of exposure, immediate medical attention is advised.[1] Store in a tightly sealed container in a
cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing
agents.[5][10]

Conclusion

This technical guide has provided a comprehensive overview of the physical, chemical, and
spectral properties of 3-Ethoxyaniline. The inclusion of detailed experimental protocols and
diagrams illustrating its synthesis and reactivity is intended to support researchers and
professionals in their laboratory work and synthetic design. A thorough understanding of these
fundamental properties is essential for the effective and safe utilization of 3-Ethoxyaniline in
its various applications, particularly in the fields of organic synthesis and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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